Cas no 507229-68-7 (Butanenitrile, 2-isothiocyanato-)

• Product Name: Butanenitrile, 2-isothiocyanato-
• CAS No: 507229-68-7
• MF: C₅H₆N₂S
• MW: 126.179539203644
• CID: 4010529
• Update Time: 2026-04-17

Butanenitrile, 2-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2-isothiocyanato-

Additional information on Butanenitrile, 2-isothiocyanato-

Recent Advances in the Study of Butanenitrile, 2-isothiocyanato- (CAS: 507229-68-7) in Chemical Biology and Pharmaceutical Research

Butanenitrile, 2-isothiocyanato- (CAS: 507229-68-7) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This molecule, characterized by its isothiocyanate functional group, has been the subject of recent studies due to its potential applications in drug discovery, targeted therapy, and chemical probe development. The unique reactivity of the isothiocyanate group allows for selective modifications of biomolecules, making it a valuable tool for researchers.

Recent literature highlights the use of Butanenitrile, 2-isothiocyanato- in the synthesis of novel bioactive compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that derivatives of 507229-68-7 exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmaceutical applications, Butanenitrile, 2-isothiocyanato- has been employed in chemical biology for protein labeling and conjugation. A recent article in ACS Chemical Biology (2024) detailed its use in the site-specific modification of cysteine residues in proteins, enabling the study of protein-protein interactions and cellular signaling pathways. The researchers utilized the compound's isothiocyanate group to achieve high selectivity and efficiency in labeling, underscoring its versatility as a chemical probe.

Further investigations into the mechanistic aspects of Butanenitrile, 2-isothiocyanato- have revealed its role in modulating redox-sensitive pathways. A study in Free Radical Biology and Medicine (2023) explored its antioxidant properties, demonstrating that the compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress. These findings open new avenues for its application in therapies targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Despite these promising developments, challenges remain in the optimization of Butanenitrile, 2-isothiocyanato--based compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance the pharmacokinetic and pharmacodynamic profiles of derivatives of 507229-68-7.

In conclusion, Butanenitrile, 2-isothiocyanato- (CAS: 507229-68-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probe development, with recent studies highlighting its potential in targeting inflammatory pathways, protein labeling, and oxidative stress modulation. Continued research and optimization efforts are expected to further unlock its therapeutic potential and expand its utility in biomedical sciences.